Cas no 2228972-78-7 (tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228972-78-7
• MF: C₁₄H₁₇ClN₂O₅
• MW: 328.748183012009
• CID: 6042748
• PubChem ID: 165690756
• Update Time: 2025-05-21

tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate
• 2228972-78-7
• tert-butyl N-[1-(3-chloro-4-nitrophenyl)-2-oxoethyl]-N-methylcarbamate
• EN300-1899447

• Inchi： 1S/C14H17ClN2O5/c1-14(2,3)22-13(19)16(4)12(8-18)9-5-6-11(17(20)21)10(15)7-9/h5-8,12H,1-4H3
• InChI Key： GQXFWZZKDLCJRO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C=O)N(C)C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 328.0825993g/mol
• Monoisotopic Mass: 328.0825993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate

Introduction to Tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228972-78-7)

Ter-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate, a compound with the CAS number 2228972-78-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and agrochemicals. The structural features of this molecule, particularly the presence of a tert-butyl group and a nitro-substituted aromatic ring, contribute to its unique chemical properties and potential biological activities.

The chemical structure of tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate consists of a carbamate functional group linked to an ethyl chain, with the nitrogen atom also bonded to a methyl group. The aromatic ring is substituted with both chlorine and nitro groups, which are known to influence the electronic properties and reactivity of the molecule. This specific arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. The tert-butyl group in this compound not only enhances its stability but also influences its solubility and metabolic profile, making it a promising candidate for further exploration.

One of the most compelling aspects of tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate is its potential application in the development of novel therapeutic agents. The nitro group on the aromatic ring is particularly noteworthy, as it can be reduced to an amine under specific conditions, leading to the formation of new pharmacophores. This transformation opens up numerous possibilities for designing molecules with enhanced biological activity.

Recent studies have demonstrated that nitroaromatic compounds can exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both chlorine and nitro substituents in tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate suggests that it may possess similar properties. Furthermore, the carbamate moiety is known to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for drug design.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions and functional group transformations. The use of advanced synthetic techniques has allowed chemists to optimize the yield and purity of tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate, making it more suitable for further biological evaluation. These advancements in synthetic methodology have been crucial in enabling the exploration of complex molecular structures like this one.

In addition to its potential as a pharmacological agent, tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate may also find applications in agrochemicals. Carbamate-based compounds are well-known for their effectiveness as pesticides and herbicides due to their ability to inhibit key enzymatic processes in pests. The structural features of this compound make it a promising candidate for developing new agrochemicals that are both effective and environmentally friendly.

The investigation into the biological activity of tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate is ongoing, with researchers focusing on elucidating its mechanism of action and identifying potential therapeutic applications. Preliminary studies have shown that this compound exhibits interesting interactions with various biological targets, suggesting its potential as a lead compound for drug development.

The use of computational methods has also played a significant role in understanding the properties of this compound. Molecular modeling techniques have been employed to predict how tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate interacts with biological targets at the molecular level. These insights have been invaluable in guiding experimental efforts and optimizing the design of new derivatives.

In conclusion, tert-butyl N-1-(3-chloro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228972-78-7) represents a fascinating molecule with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in advancing medical science and improving agricultural practices.